Cas no 2227823-57-4 ((1R)-2-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol)

• Product Name: (1R)-2-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol
• CAS No: 2227823-57-4
• MF: C₉H₁₁N₅O
• MW: 205.216540575027
• CID: 5980083
• PubChem ID: 165669954
• Update Time: 2025-05-27

(1R)-2-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol
• 2227823-57-4
• (1R)-2-amino-1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]ethan-1-ol
• EN300-1776219

• Inchi： 1S/C9H11N5O/c10-3-8(15)7-1-2-9(12-4-7)14-6-11-5-13-14/h1-2,4-6,8,15H,3,10H2/t8-/m0/s1
• InChI Key： OLUNLLLXOSLUCR-QMMMGPOBSA-N
• SMILES： O[C@@H](CN)C1C=NC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 205.09635999g/mol
• Monoisotopic Mass: 205.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 89.8Ų

Additional information on (1R)-2-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol

Research Brief on (1R)-2-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol (CAS: 2227823-57-4)

Recent studies on the compound (1R)-2-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol (CAS: 2227823-57-4) have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This chiral amino alcohol derivative, featuring a 1,2,4-triazole moiety, has garnered attention due to its unique structural properties and biological activity. The compound's ability to serve as a building block for targeted drug design underscores its significance in modern medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the development of kinase inhibitors, showing promising results in preclinical models of non-small cell lung cancer. The research team utilized (1R)-2-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol as a core scaffold to develop selective inhibitors of EGFR mutants, achieving significant tumor growth inhibition with improved selectivity profiles compared to existing therapies. The study emphasized the compound's optimal spatial configuration for binding to the kinase active site while minimizing off-target effects.

In antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters reported the incorporation of this compound into novel antifungal agents targeting fungal CYP51 enzymes. The 1,2,4-triazole moiety was found to be crucial for binding to the heme iron of the fungal enzyme, while the amino alcohol side chain contributed to improved pharmacokinetic properties. These derivatives showed potent activity against Candida albicans and Aspergillus fumigatus strains, including azole-resistant variants, with minimal cytotoxicity to human cells.

Synthetic approaches to (1R)-2-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol have been refined in recent years, as detailed in a 2024 Organic Process Research & Development paper. The current industrial-scale synthesis features an asymmetric hydrogenation step with a chiral ruthenium catalyst, achieving >99% enantiomeric excess and yields exceeding 85%. Process optimization has focused on green chemistry principles, including solvent reduction and catalyst recycling, making the production more sustainable and cost-effective for pharmaceutical applications.

Analytical characterization of the compound has advanced significantly, with recent studies employing advanced techniques such as cryo-EM and solid-state NMR to elucidate its conformational preferences in different environments. These structural insights are proving valuable for rational drug design, particularly in understanding how the compound interacts with biological targets at atomic resolution. The accumulated data suggest that the molecule's flexibility and hydrogen-bonding capacity contribute to its versatility as a pharmaceutical building block.

Looking forward, the compound's potential extends beyond its current applications. Ongoing research is exploring its use in PROTAC (proteolysis targeting chimera) technology, where its structural features may facilitate the development of novel protein degraders. Additionally, its application in antibody-drug conjugates and other targeted delivery systems is under investigation, potentially expanding its therapeutic utility to new disease areas.